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Compound of Interest

Compound Name: Daclatasvir RSSR Isomer

Cat. No.: B15352905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Daclatasvir RSSR isomer, a
stereoisomer of the potent hepatitis C virus (HCV) NS5A inhibitor, daclatasvir. This document is
intended to serve as a resource for researchers and professionals involved in the development,
analysis, and quality control of daclatasvir and related compounds.

Chemical Structure and Properties

The Daclatasvir RSSR isomer is one of several stereoisomers of daclatasvir, which has four
chiral centers. The designation "RSSR" refers to the specific stereochemical configuration at
these centers. The IUPAC name for the Daclatasvir RSSR isomer is dimethyl ((2R,2'R)-
((2S,2'S)-([1,1'-biphenyl]-4,4'-diylbis(1H-imidazole-4,2-diyl))bis(pyrrolidine-2,1-diyl))bis(3-
methyl-1-oxobutane-1,2-diyl))dicarbamate.[1][2]

The chemical properties of the Daclatasvir RSSR isomer are summarized in the table below.
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Property Value Reference
Molecular Formula C40H50N806 [2][3]
Molecular Weight 738.88 g/mol [2][3]
CAS Number 1009107-27-0
] Four defined stereocenters (R,
Stereochemistry [3]
S, S, R)

) Not publicly available; typically
Physical Appearance "
a soli

Solubility Not publicly available

Visualization of Stereochemical Relationship

The following diagram illustrates the stereochemical difference between the active daclatasvir
(SSSS isomer) and the RSSR isomer.

Stereochemical Relationship of Daclatasvir Isomers
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Caption: Daclatasvir (SSSS) and its RSSR diastereomer.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and characterization of the
Daclatasvir RSSR isomer are typically proprietary information held by the manufacturers of
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analytical reference standards. This information is provided in the Certificate of Analysis (CoA)
that accompanies the purchase of the reference standard.[3]

The general methodologies employed would include:

e Synthesis: The synthesis of daclatasvir involves a multi-step process. The specific synthesis
of the RSSR isomer would likely involve the use of stereochemically defined starting
materials or chiral resolution techniques to obtain the desired stereochemistry.

« Purification: Purification is critical to isolate the RSSR isomer from other stereoisomers and
impurities. High-performance liquid chromatography (HPLC), particularly chiral HPLC, is a
common technique for separating stereoisomers.

o Characterization: A suite of analytical techniques is used to confirm the structure and purity
of the RSSR isomer. These methods are essential for a comprehensive characterization.

Quantitative Data

Quantitative data for the Daclatasvir RSSR isomer, such as nuclear magnetic resonance
(NMR) spectra, mass spectrometry (MS) data, and HPLC purity, are crucial for its identification
and quality assessment. As with the experimental protocols, this data is typically found in the
Certificate of Analysis provided by the supplier of the reference standard.

The following table outlines the expected analytical data that would be available in a
comprehensive CoA.
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Analytical Technique

Expected Data

Chemical shifts (ppm), coupling constants (Hz),

1H NMR and integration values for all protons, confirming
the molecular structure and stereochemistry.
Chemical shifts (ppm) for all carbon atoms,

13C NMR

further confirming the molecular structure.

Mass Spectrometry (MS)

The molecular ion peak (m/z) corresponding to
the molecular weight of the compound,

confirming its identity.

High-Performance Liquid Chromatography
(HPLC)

Retention time and peak area, used to
determine the purity of the isomer and to

separate it from other related substances.

Infrared (IR) Spectroscopy

Absorption bands corresponding to the

functional groups present in the molecule.

Elemental Analysis

Percentage composition of carbon, hydrogen,
nitrogen, and oxygen, confirming the molecular
formula.

Logical Workflow for Isomer Analysis

The following diagram outlines a typical workflow for the analysis of daclatasvir and its

stereoisomers in a research or quality control setting.
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General Workflow for Daclatasvir Isomer Analysis
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Caption: Workflow for daclatasvir isomer analysis.

Mechanism of Action of Daclatasvir

Daclatasvir is a direct-acting antiviral agent that inhibits the HCV nonstructural protein 5A
(NS5A). NS5A is a critical component of the HCV replication complex. By binding to NS5A,
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daclatasvir disrupts the replication of the viral genome and the assembly of new virus particles.
While the specific activity of the RSSR isomer is not extensively documented in public
literature, understanding the mechanism of the parent drug is essential for any research on its
isomers.

The following diagram illustrates the general mechanism of action of daclatasvir.

Mechanism of Action of Daclatasvir
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Caption: Daclatasvir inhibits HCV replication.

Conclusion

The Daclatasvir RSSR isomer is an important reference standard for the analytical
characterization and quality control of daclatasvir. While detailed experimental data and
protocols are proprietary, this guide provides a foundational understanding of its chemical
structure, properties, and the context in which it is analyzed. For detailed quantitative data and
experimental procedures, researchers are advised to obtain the Certificate of Analysis from a
reputable supplier of this reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15352905?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122418/
https://pubmed.ncbi.nlm.nih.gov/23089758/
https://pubmed.ncbi.nlm.nih.gov/23089758/
https://www.daicelpharmastandards.com/product-category/daclatasvir/
https://www.daicelpharmastandards.com/product-category/daclatasvir/
https://www.benchchem.com/product/b15352905#daclatasvir-rssr-isomer-chemical-structure
https://www.benchchem.com/product/b15352905#daclatasvir-rssr-isomer-chemical-structure
https://www.benchchem.com/product/b15352905#daclatasvir-rssr-isomer-chemical-structure
https://www.benchchem.com/product/b15352905#daclatasvir-rssr-isomer-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15352905?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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